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Serotonin β-D-Glucuronide Serotonin β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 18186-43-1
VCID: VC0121846
InChI: InChI=1S/C16H20N2O7/c17-4-3-7-6-18-10-2-1-8(5-9(7)10)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h1-2,5-6,11-14,16,18-21H,3-4,17H2,(H,22,23)/t11-,12-,13+,14-,16+/m0/s1
SMILES: C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=CN2)CCN
Molecular Formula: C16H20N2O7
Molecular Weight: 352.343

Serotonin β-D-Glucuronide

CAS No.: 18186-43-1

Reference Standards

VCID: VC0121846

Molecular Formula: C16H20N2O7

Molecular Weight: 352.343

Serotonin β-D-Glucuronide - 18186-43-1

CAS No. 18186-43-1
Product Name Serotonin β-D-Glucuronide
Molecular Formula C16H20N2O7
Molecular Weight 352.343
IUPAC Name (2S,3S,4S,5R,6S)-6-[[3-(2-aminoethyl)-1H-indol-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C16H20N2O7/c17-4-3-7-6-18-10-2-1-8(5-9(7)10)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h1-2,5-6,11-14,16,18-21H,3-4,17H2,(H,22,23)/t11-,12-,13+,14-,16+/m0/s1
Standard InChIKey QALKNDMLQRCLGT-JHZZJYKESA-N
SMILES C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=CN2)CCN
Synonyms 3-(2-Aminoethyl)-1H-indol-5-yl β-D-Glucopyranosiduronic acid; 5-Hydroxytryptamine O-Glucuronide; 5-Hydroxytryptamine Glucuronide;
Last Modified Aug 20 2021
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